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Compound of Interest

Compound Name: Butylated hydroxytoluene-d21

Cat. No.: B1612495 Get Quote

For researchers, scientists, and drug development professionals, the accuracy and reliability of

analytical measurements are paramount. A key component in achieving this is the use of high-

quality Certified Reference Materials (CRMs). This guide provides a comprehensive

comparison of commercially available CRMs for Butylated Hydroxytoluene (BHT), a widely

used antioxidant in the pharmaceutical, food, and cosmetic industries. This guide outlines key

quality attributes of BHT CRMs from various suppliers and provides detailed experimental

protocols for their analysis.

Comparison of BHT Certified Reference Materials
The selection of a suitable BHT CRM is critical for ensuring the validity of analytical results. Key

parameters to consider include the certified purity, associated uncertainty, and the accreditation

of the issuing body. The following table summarizes the specifications of BHT CRMs from

prominent suppliers based on publicly available Certificates of Analysis (CoAs).
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Supplier Product Code
Certified Purity
(%)

Uncertainty
(%)

Accreditation

Sigma-Aldrich

(Supelco)
PHR1117

Varies by lot

(e.g., 99.9%)
Varies by lot

ISO 17034,

ISO/IEC

17025[1][2][3]

LGC Standards Varies Varies by lot Varies by lot

ISO 17034,

ISO/IEC

17025[4]

AccuStandard ALR-088N Varies by lot Varies by lot

ISO 17034,

ISO/IEC

17025[5][6]

Actylis 92380SR500 99.53% Not Specified USP-NF

Generic CoA

Example 1
23200315 99.97% Not Specified

Technical

Grade[7]

Generic CoA

Example 2
Not Available Not Specified Not Specified Not Specified[8]

Note: The purity and uncertainty values are lot-specific and should be confirmed from the

Certificate of Analysis provided with the purchased CRM.

The Importance of ISO Accreditation
When selecting a CRM, it is crucial to consider the accreditation of the manufacturer. ISO

17034 and ISO/IEC 17025 are international standards that ensure the competence of reference

material producers and testing and calibration laboratories, respectively.[1][2][3][4][5][6] CRMs

from accredited suppliers provide a high level of confidence in the certified value and its

traceability.

Experimental Protocols for BHT Analysis
The following are detailed protocols for the analysis of BHT using High-Performance Liquid

Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry
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(GC-MS). These methods are based on established analytical procedures found in scientific

literature.

HPLC-UV Method for the Determination of BHT
This method is suitable for the quantification of BHT in various matrices, including

pharmaceutical formulations.

a. Instrumentation and Materials:

High-Performance Liquid Chromatograph (HPLC) with a UV detector

C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Mobile Phase: Acetonitrile and water (e.g., 85:15 v/v)

BHT Certified Reference Material

Acetonitrile (HPLC grade)

Water (HPLC grade)

Volumetric flasks, pipettes, and syringes

Syringe filters (0.45 µm)

b. Preparation of Standard and Sample Solutions:

Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of BHT CRM

and dissolve it in acetonitrile in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations covering the expected range

of the samples (e.g., 1-20 µg/mL).

Sample Preparation: The sample preparation will vary depending on the matrix. For a solid

dosage form, it may involve dissolving a known weight of the crushed tablet in a suitable

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solvent, followed by filtration. For liquid samples, a simple dilution may be sufficient. Ensure

the final concentration of BHT in the sample solution falls within the calibration range.

c. Chromatographic Conditions:

Column Temperature: 25 °C

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

UV Detection Wavelength: 278 nm

d. Analysis and Quantification:

Inject the working standard solutions to generate a calibration curve by plotting the peak

area against the concentration.

Inject the sample solutions.

Quantify the amount of BHT in the samples by comparing their peak areas to the calibration

curve.

GC-MS Method for the Determination of BHT
This method is highly sensitive and selective, making it suitable for the analysis of BHT in

complex matrices such as food packaging.

a. Instrumentation and Materials:

Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS)

Capillary column suitable for nonpolar compounds (e.g., 5% phenyl-methylpolysiloxane, 30

m x 0.25 mm, 0.25 µm film thickness)

Helium (carrier gas)

BHT Certified Reference Material
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Solvent for extraction (e.g., hexane, dichloromethane)

Anhydrous sodium sulfate

Volumetric flasks, pipettes, and syringes

Syringes for GC injection

b. Preparation of Standard and Sample Solutions:

Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of BHT CRM

and dissolve it in the chosen solvent in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the solvent to achieve concentrations suitable for GC-MS analysis (e.g.,

0.1-5 µg/mL).

Sample Preparation:

Solid Samples (e.g., food packaging): Extract a known weight of the sample with a

suitable solvent using techniques like sonication or Soxhlet extraction.

Liquid Samples: Perform a liquid-liquid extraction to transfer BHT into an appropriate

organic solvent.

Dry the extract over anhydrous sodium sulfate and concentrate it to a known volume.

c. GC-MS Conditions:

Injector Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute

Ramp: 10 °C/min to 280 °C

Hold at 280 °C for 5 minutes
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Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Mode: Full scan (e.g., m/z 40-400) or Selected Ion Monitoring (SIM) for higher

sensitivity (monitor characteristic ions of BHT, e.g., m/z 205, 220).

d. Analysis and Quantification:

Inject the working standard solutions to generate a calibration curve.

Inject the prepared sample extracts.

Identify BHT based on its retention time and mass spectrum.

Quantify the amount of BHT in the samples using the calibration curve.

Visualizing Analytical Workflows
To further clarify the experimental processes, the following diagrams illustrate the workflows for

sample analysis using HPLC-UV and GC-MS.
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Caption: Workflow for BHT analysis using HPLC-UV.
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Caption: Workflow for BHT analysis using GC-MS.

By utilizing high-quality Certified Reference Materials and following validated analytical

methods, researchers can ensure the accuracy and reliability of their results, contributing to the

development of safe and effective products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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